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Compound of Interest

Compound Name: Dichloromaleic anhydride

Cat. No.: B073337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
dichloromaleic anhydride crystals. The information is curated for professionals in research
and development who require precise data for experimental design, process development, and
quality control. This document presents quantitative data in a structured format, details relevant
experimental methodologies, and includes a logical workflow for property determination.

Core Physical Properties

Dichloromaleic anhydride (CAS No. 1122-17-4) is a reactive organic compound that appears
as a white to beige crystalline solid.[1][2] Its molecular formula is C4Cl203, with a molecular
weight of approximately 166.95 g/mol .[3][4] Understanding its physical characteristics is crucial
for its application in organic synthesis and polymer chemistry.[2]

Quantitative Data Summary

The physical properties of dichloromaleic anhydride are summarized in the tables below.
Data has been compiled from various sources, and ranges are provided to reflect minor
variations in reported values.

Table 1: General Physical Properties
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Property Value Source(s)
Molecular Formula CaCl203 [5]
Molecular Weight 166.95 g/mol [6]
Appearance White to light yellow powder or
crystals

Odor Pungent [2]

Table 2: Thermal Properties
Property Value Source(s)
Melting Point 118 -122 °C [31[6]
Boiling Point 170.5 °C at 760 mmHg [51[7]
130 °C at 100 Torr [3]
118 - 125 °C [6](8]
Flash Point 74.1°C [7]

Table 3: Density and Solubility
Property Value Source(s)
Density 1.79 g/cm3 [7]
1.793 g/cm3 [5]
~1.717 g/cm? (estimate) [6]

Solubility

Sparingly soluble in water

[2]

Soluble in Chloroform,
Methanol (Slightly, Heated)

[5](8]

Table 4: Spectroscopic and Other Properties
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Property Value/information Source(s)
Refractive Index 1.548 [5]
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[3]

Canonical SMILES

C1(=C(C(=0)0C1=0)CI)Cl

[5]

13C NMR

Spectra available

[9]

IR Spectra

Spectra available

[1]

Mass Spectra

Spectra available

[1]

Experimental Protocols

Detailed experimental procedures for the determination of the physical properties of

dichloromaleic anhydride are outlined below. These protocols are based on standard

laboratory techniques for organic compounds.[10][11]

Determination of Melting Point

The melting point of dichloromaleic anhydride crystals can be determined using a capillary

melting point apparatus.[10]

Materials:

Procedure:

Mortar and pestle

Dichloromaleic anhydride crystals
Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

e Ensure the dichloromaleic anhydride sample is dry and finely powdered. If necessary,

gently grind the crystals using a mortar and pestle.
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e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
This can be achieved by tapping the sealed end of the tube on a hard surface.

» Place the capillary tube into the heating block of the melting point apparatus.
e Heat the sample at a rate of approximately 10-15 °C per minute initially.

e As the temperature approaches the expected melting point (~120 °C), reduce the heating
rate to 1-2 °C per minute to allow for accurate observation.

o Record the temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting). This
range is the melting point.

For accuracy, a second determination should be performed.

Determination of Boiling Point by Simple Distillation

The boiling point can be determined using a simple distillation apparatus, which is also a
method for purification.[10]

Materials:

Dichloromaleic anhydride

» Round-bottom flask

« Distillation head with a thermometer adapter
» Condenser

e Receiving flask

e Heating mantle

» Boiling chips

e Thermometer
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Procedure:

Place a sample of dichloromaleic anhydride and a few boiling chips into the round-bottom
flask.

o Assemble the simple distillation apparatus, ensuring all joints are properly sealed. The
thermometer bulb should be positioned just below the side arm of the distillation head to
accurately measure the temperature of the vapor.

» Begin heating the flask gently with the heating mantle.
e Observe the temperature as the liquid begins to boil and the vapor rises.

e The boiling point is the stable temperature at which the vapor is condensing and dripping into
the receiving flask. Record this temperature.

e |tis important to note that the boiling point is pressure-dependent. The atmospheric pressure
should be recorded if it deviates significantly from 760 mmHg.

Determination of Solubility

The solubility of dichloromaleic anhydride in various solvents can be determined through
qualitative observation.[12][13]

Materials:

Dichloromaleic anhydride crystals

A selection of solvents (e.g., water, chloroform, methanol, hexane)

Test tubes

Vortex mixer or stirring rod

Procedure:

e Place a small, measured amount (e.g., 10 mg) of dichloromaleic anhydride into a series of
test tubes.
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e To each test tube, add a measured volume (e.g., 1 mL) of a different solvent.
o Agitate the mixture using a vortex mixer or by stirring for a set period.

o Observe whether the solid dissolves completely. If it does, the compound is soluble. If it
remains undissolved, it is insoluble. If some dissolves, it is sparingly or slightly soluble.

 For slightly soluble compounds, gentle heating can be applied to observe if solubility
increases, as is the case with methanol.[5]

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the systematic determination of the
physical properties of an organic crystalline compound like dichloromaleic anhydride.
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Workflow for Physical Property Determination of Dichloromaleic Anhydride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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